Cas no 1286768-32-8 (methyl (2R)-2-methylpyrrolidine-2-carboxylate;hydrochloride)

• Product Name: methyl (2R)-2-methylpyrrolidine-2-carboxylate;hydrochloride
• CAS No: 1286768-32-8
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• MDL: MFCD20685906
• CID: 4457336
• PubChem ID: 71306205
• Update Time: 2025-11-04

methyl (2R)-2-methylpyrrolidine-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• METHYL (2R)-2-METHYLPYRROLIDINE-2-CARBOXYLATE HYDROCHLORIDE
• (R)-methyl 2-methylpyrrolidine-2-carboxylate hydrochloride
• 2-Methyl-D-proline methyl ester hydrochloride
• Methyl (2R)-2-methylpyrrolidine-2-carboxylate HCl
• D-Proline, 2-methyl-, methyl ester, hydrochloride (1:1)
• Methyl (R)-2-methylpyrrolidine-2-carboxylate hydrochloride
• H-
• A-Me-D-Pro-OMe-HCl
• PB38925
• SB21036
• AM806183
• (R)-2-Methylpyrrolidine-2-carboxylic aci
• methyl (2R)-2-methylpyrrolidine-2-carboxylate;hydrochloride
• CS-0047071
• (R)-methyl2-methylpyrrolidine-2-carboxylatehydrochloride
• MFCD20685906
• YCYWAVUCBMJUPK-OGFXRTJISA-N
• AKOS025291218
• AS-39772
• EN300-1086669
• 1286768-32-8
• (R)-2-Methylpyrrolidine-2-carboxylic acid methyl ester hydrochloride
• SCHEMBL15967648
• LBC76832
• 873-038-6

• MDL： MFCD20685906
• Inchi： 1S/C7H13NO2.ClH/c1-7(6(9)10-2)4-3-5-8-7;/h8H,3-5H2,1-2H3;1H/t7-;/m1./s1
• InChI Key： YCYWAVUCBMJUPK-OGFXRTJISA-N
• SMILES： Cl.O(C)C([C@@]1(C)CCCN1)=O

Computed Properties

• Exact Mass: 179.0713064 g/mol
• Monoisotopic Mass: 179.0713064 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• Molecular Weight: 179.64

Additional information on methyl (2R)-2-methylpyrrolidine-2-carboxylate;hydrochloride

Comprehensive Overview of Methyl (2R)-2-methylpyrrolidine-2-carboxylate Hydrochloride (CAS No. 1286768-32-8)

Methyl (2R)-2-methylpyrrolidine-2-carboxylate hydrochloride (CAS No. 1286768-32-8) is a chiral organic compound with significant applications in pharmaceutical synthesis and biochemical research. This compound, often referred to by its systematic name or CAS number, is a hydrochloride salt form of a methyl ester derivative of 2-methylpyrrolidine-2-carboxylic acid. Its unique stereochemistry and functional groups make it a valuable intermediate in the development of enantioselective drugs and bioactive molecules.

The growing interest in chiral building blocks like methyl (2R)-2-methylpyrrolidine-2-carboxylate hydrochloride is driven by the pharmaceutical industry's focus on precision medicine. Researchers frequently search for "CAS 1286768-32-8 supplier" or "chiral pyrrolidine derivatives" to source high-purity materials for asymmetric synthesis. The compound's R-configuration at the 2-position enhances its utility in creating optically active pharmaceuticals, addressing the demand for more effective and safer therapeutics.

In recent years, the compound has gained attention due to its potential role in synthesizing central nervous system (CNS) drugs. Many users inquire about "methyl (2R)-2-methylpyrrolidine-2-carboxylate hydrochloride applications" or "pyrrolidine-based drug discovery," reflecting the scientific community's interest in its pharmacological properties. The hydrochloride salt form improves the compound's stability and solubility, making it preferable for various experimental protocols.

From a synthetic chemistry perspective, methyl (2R)-2-methylpyrrolidine-2-carboxylate hydrochloride serves as a versatile precursor. Its ester group allows for further functionalization, while the pyrrolidine ring contributes to the three-dimensional structure of target molecules. These characteristics align with current trends in "fragment-based drug design" and "scaffold hopping," popular strategies in modern medicinal chemistry.

Quality control of CAS 1286768-32-8 is critical for research applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the compound's enantiomeric purity and chemical identity. Researchers often search for "methyl (2R)-2-methylpyrrolidine-2-carboxylate hydrochloride characterization" to ensure proper handling and analysis of this specialty chemical.

The compound's stability profile and storage conditions are frequent topics of inquiry. Proper handling of methyl (2R)-2-methylpyrrolidine-2-carboxylate hydrochloride requires attention to humidity control and temperature maintenance, as with many hygroscopic compounds. These practical considerations are essential for maintaining the material's integrity throughout its shelf life and experimental use.

In the context of green chemistry initiatives, there is growing interest in sustainable production methods for chiral intermediates like methyl (2R)-2-methylpyrrolidine-2-carboxylate hydrochloride. Researchers are exploring biocatalytic routes and continuous flow processes as alternatives to traditional synthetic approaches, responding to searches for "green synthesis of pyrrolidine derivatives" and "environmentally friendly chiral compounds."

The pharmaceutical relevance of CAS 1286768-32-8 extends to its potential in creating prodrugs and drug delivery systems. The methyl ester functionality can serve as a protective group or as a means to modify a compound's pharmacokinetic properties. This application aligns with current research trends in "targeted drug delivery" and "metabolically labile protecting groups," frequently searched terms in medicinal chemistry databases.

As research continues, the scientific literature regarding methyl (2R)-2-methylpyrrolidine-2-carboxylate hydrochloride is expanding. New publications address its use in creating heterocyclic compounds with potential biological activity, responding to the persistent demand for novel chemical entities in drug discovery programs. The compound's versatility ensures its ongoing importance in synthetic organic chemistry and pharmaceutical development.